Ethyl (2Z)-2-chloro-2-[2-(2-methoxy-5-methylphenyl)hydrazin-1-ylidene]acetate

• IUPAC Name: ethyl (2Z)-2-chloro-2-[(2-methoxy-5-methylphenyl)hydrazinylidene]acetate
• InChI: InChI=1S/C12H15ClN2O3/c1-4-18-12(16)11(13)15-14-9-7-8(2)5-6-10(9)17-3/h5-7,14H,4H2,1-3H3/b15-11-
• InChI Key: IHIOGYQUXIAYMQ-PTNGSMBKSA-N
• Canonical SMILES: CCOC(=O)C(=NNC1=C(C=CC(=C1)C)OC)Cl
• Isomeric SMILES: CCOC(=O)/C(=N/NC1=C(C=CC(=C1)C)OC)/Cl
• Molecular Formula: C12H15ClN2O3
• Molecular Weight: 270.71 g/mol
• CAS No.: 1241693-02-6

Description

Ethyl (2Z)-2-chloro-2-[2-(2-methoxy-5-methylphenyl)hydrazin-1-ylidene]acetate is a chemical compound with the molecular formula C12H15ClN2O3. Its CAS Number is 1241693-02-6.

Molecular Structure Analysis

The molecule of the title compound is planar and adopts a Z conformation about the C=N double bond. In the crystal, molecules are linked via an N—H O hydrogen bond, forming zigzag chains propagating along.

Scientific Research Applications

X-ray Powder Diffraction Characterization

X-ray powder diffraction data provides insight into the crystalline structure of Ethyl (2Z)-2-chloro-2-[2-(2-methoxy-5-methylphenyl)hydrazin-1-ylidene]acetate. This characterization is crucial for understanding its physical and chemical properties, which can be applied in materials science for the development of new compounds and materials (Qing Wang et al., 2016).

Chemistry of Methoxychlor Derivatives

The study on methoxychlor derivatives provides valuable information on the synthesis and properties of compounds closely related to this compound. Such research aids in understanding the chemical behavior and potential applications of these compounds in environmental science and agriculture (W. H. Baarschers & J. Vukmanich, 1986).

Regioselective Formation of Complex Systems

The regioselective role of hydrazide moiety in forming complex pyrrole–pyrazole systems highlights the compound's potential in synthesizing heterocyclic compounds. This application is significant in pharmaceutical research for developing new drugs and chemicals with potential therapeutic effects (O. Attanasi et al., 2001).

Corrosion Inhibition Efficiency

Research on the inhibition efficiencies of quinoxalines as corrosion inhibitors of copper in nitric acid media provides insights into the industrial applications of this compound derivatives. This application is particularly relevant in materials science for protecting metals from corrosion, enhancing the durability of metal components (A. Zarrouk et al., 2014).

Metabolism of Chloroacetamide Herbicides

A study on the comparative metabolism of chloroacetamide herbicides and selected metabolites in human and rat liver microsomes demonstrates the relevance of this compound in understanding the metabolic pathways and potential toxicological impacts of similar compounds. This research is crucial for environmental health and safety evaluations (S. Coleman et al., 2000).